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Compound of Interest

Compound Name: Stachartin C

Cat. No.: B1163457 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Stachartin C is a secondary metabolite produced by the fungus Stachybotrys chartarum. This

document provides a summary of the currently available data on its physical and chemical

properties. It is important to note that while the fundamental molecular details are established,

comprehensive experimental data remains limited in publicly accessible scientific literature.

Physical and Chemical Properties
The known physicochemical properties of Stachartin C are summarized in the table below. It is

crucial to highlight that specific experimental values for properties such as melting point, boiling

point, and solubility are not readily available in the surveyed literature. The data presented is

based on information from chemical supplier databases and may include predicted values.
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Property Value Source/Notes

Molecular Formula C₂₉H₄₁NO₆ [1][2]

Molecular Weight 499.64 g/mol [1]

CAS Number 1978388-56-5 [1][2]

Appearance Powder / Solid

Purity ≥98.0%

Predicted Relative Density 1.25 g/cm³

Storage Conditions
Powder: -20°C; In solvent:

-80°C

Experimental Data
A thorough search of scientific databases did not yield specific experimental data for

Stachartin C, including:

Melting Point: No experimentally determined melting point has been reported.

Boiling Point: No experimentally determined boiling point has been reported.

Solubility: Quantitative solubility data in common laboratory solvents are not available.

Spectral Data (NMR, IR, Mass Spectrometry): No published ¹H NMR, ¹³C NMR, Infrared (IR),

or Mass Spectrometry (MS) spectra for Stachartin C could be located.

Crystal Structure: There is no available crystallographic data for Stachartin C.

Experimental Protocols
Detailed experimental protocols for the isolation, purification, and characterization of

Stachartin C are not described in the available literature. General methods for the isolation of

secondary metabolites from Stachybotrys chartarum are documented, but a specific protocol

for Stachartin C is not provided. Similarly, no specific biological assay protocols involving

Stachartin C have been published.
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Signaling Pathways and Biological Activity
There is currently no information in the scientific literature regarding the biological activity of

Stachartin C or any signaling pathways that it may modulate.

Conclusion
Stachartin C is a defined chemical entity with a known molecular formula and weight.

However, there is a significant gap in the publicly available scientific literature regarding its

detailed physicochemical properties, spectroscopic data, and biological activity. Further

research and publication of the primary data from the discovering laboratory are required to

provide the comprehensive technical information necessary for its evaluation by researchers,

scientists, and drug development professionals.

Future Directions
To advance the understanding of Stachartin C, the following experimental data are essential:

Complete Spectroscopic Characterization: Publication of ¹H NMR, ¹³C NMR, IR, and high-

resolution mass spectrometry data is crucial for unambiguous structure confirmation and as

a reference for future studies.

Physicochemical Property Determination: Experimental determination of melting point,

boiling point, and solubility in a range of solvents is necessary for practical laboratory use.

Crystal Structure Analysis: X-ray crystallography would provide definitive information on its

three-dimensional structure.

Biological Screening: A comprehensive biological screening is required to identify any

potential therapeutic activities and to understand its mechanism of action, including its

effects on cellular signaling pathways.

Publication of Isolation and Characterization Protocols: Detailed methodologies are needed

to enable other researchers to isolate and study this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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